Cas no 1020264-11-2 ((aS)-a-propyl-3-Pyridinemethanamine)

(aS)-a-propyl-3-Pyridinemethanamine structure
1020264-11-2 structure
Product Name:(aS)-a-propyl-3-Pyridinemethanamine
CAS No:1020264-11-2
MF:C9H14N2
MW:150.220861911774
CID:2084117
PubChem ID:66838311
Update Time:2024-03-01

(aS)-a-propyl-3-Pyridinemethanamine Chemical and Physical Properties

Names and Identifiers

    • (aS)-a-propyl-3-Pyridinemethanamine
    • (1s)-1-(3-pyridyl)butylamine
    • AKOS017405164
    • (1S)-1-pyridin-3-ylbutan-1-amine
    • DFVSEQGCMQSLKO-VIFPVBQESA-N
    • SCHEMBL905971
    • (S)-1-(Pyridin-3-yl)butan-1-amine
    • 1020264-11-2
    • (S)-1-(3-pyridyl)butylamine
    • Inchi: 1S/C9H14N2/c1-2-4-9(10)8-5-3-6-11-7-8/h3,5-7,9H,2,4,10H2,1H3/t9-/m0/s1
    • InChI Key: DFVSEQGCMQSLKO-VIFPVBQESA-N
    • SMILES: N[C@H](C1C=NC=CC=1)CCC

Computed Properties

  • Exact Mass: 150.115698g/mol
  • Monoisotopic Mass: 150.115698g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 104
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 150.22g/mol
  • XLogP3: 1
  • Topological Polar Surface Area: 38.9Ų
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